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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzothiazole

Cat. No.: B053882

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-4,6-difluorobenzothiazole, with a particular focus on its melting point.
This document is intended for researchers, scientists, and professionals in the field of drug
development and materials science who are interested in the synthesis, characterization, and
application of this compound.

Physicochemical Properties

2-Amino-4,6-difluorobenzothiazole is a fluorinated heterocyclic compound that serves as a
crucial building block in the synthesis of various biologically active molecules.[1][2] Its unique
structural features, including the benzothiazole core and fluorine substituents, impart desirable
properties for applications in medicinal chemistry and agrochemical research.[1][2]

Table 1: Quantitative Data for 2-Amino-4,6-difluorobenzothiazole
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Property Value Source(s)
Melting Point 214-222 °C [1112][3]
Molecular Formula C7HaF2N2S [1][3]
Molecular Weight 186.18 g/mol [2][3]

Off-white needles or white to
Appearance [1][2]
tan crystal to powder

Purity > 97% (HPLC) [1]

CAS Number 119256-40-5 [1]3]

Experimental Protocol: Melting Point Determination

The following is a standard protocol for determining the melting point of 2-Amino-4,6-
difluorobenzothiazole, based on common laboratory practices.

Objective: To determine the melting point range of a solid sample of 2-Amino-4,6-
difluorobenzothiazole.

Materials:

2-Amino-4,6-difluorobenzothiazole sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Electrothermal Mel-Temp or similar)

Spatula

Mortar and pestle (optional, if the sample is not a fine powder)
Procedure:

e Sample Preparation:
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o Ensure the 2-Amino-4,6-difluorobenzothiazole sample is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.

o Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.

e Apparatus Setup:

o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Set the initial temperature of the apparatus to approximately 20°C below the expected
melting point (around 195°C).

o Set the heating rate to a slow and steady ramp, typically 1-2°C per minute, to ensure
accurate determination.

e Melting Point Observation:

o Observe the sample through the magnifying lens of the apparatus.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the entire sample has
completely melted into a clear liquid (the end of the melting range).

o Data Recording:

o The recorded temperature range is the melting point of the sample. For 2-Amino-4,6-
difluorobenzothiazole, this is expected to be in the range of 214-222°C.[1][2][3]

o Perform the measurement in triplicate to ensure reproducibility and report the average
melting point range.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles and
a lab coat.
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e Handle the compound in a well-ventilated area or a fume hood.

» Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Applications and Synthesis Pathway

2-Amino-4,6-difluorobenzothiazole is a versatile intermediate in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals.[1][2] Its benzothiazole
core is a key structural motif in many biologically active compounds, and the fluorine atoms can
enhance metabolic stability and binding affinity.[2] The compound is utilized in the synthesis of
novel anti-cancer and antimicrobial agents.[1]

Below is a conceptual workflow illustrating the role of 2-Amino-4,6-difluorobenzothiazole as a
building block in synthetic chemistry.

2-Amino-4,6-difluorobenzothiazole |  Reaction Chemical | Modification i @ Progression Synthesis Target Molecule
(Starting Material) (e.g., Diazotization, Acylation) (e.g., Pharmaceutical, Agrochemical)

Click to download full resolution via product page
Caption: Synthetic workflow of 2-Amino-4,6-difluorobenzothiazole.

This compound's utility extends to various research areas, as depicted in the following logical
diagram.
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Caption: Application areas of 2-Amino-4,6-difluorobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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